Cas no 886496-67-9 (2-(Trifluoromethyl)thiobenzamide)
886496-67-9 structure
Product Name:2-(Trifluoromethyl)thiobenzamide
CAS No:886496-67-9
MF:C8H6F3NS
MW:205.200150966644
MDL:MFCD04973326
CID:712716
PubChem ID:2060898
Update Time:2025-04-19
2-(Trifluoromethyl)thiobenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide,2-(trifluoromethyl)-
- 2-(trifluoromethyl)benzenecarbothioamide
- 2-(Trifluoromethyl)thiobenzamide
- 2-(Trifluoromethyl)benzene-1-carbothioamide
- 2-(trifluoromethyl)benzothioamide
- 2-TRIFLUOROMETHYL-THIOBENZAMIDE
- MBSSSIMORFRLOK-UHFFFAOYSA-N
- SCHEMBL2366082
- AKOS005256544
- 2-Trifluoromethylthiobenzamide
- EN300-1930744
- 886496-67-9
- MFCD04973326
- DTXSID70366201
- AS-5416
- FT-0718923
- DB-020199
- SY063732
- A10498
-
- MDL： MFCD04973326
- Inchi： 1S/C8H6F3NS/c9-8(10,11)6-4-2-1-3-5(6)7(12)13/h1-4H,(H2,12,13)
- InChI Key： MBSSSIMORFRLOK-UHFFFAOYSA-N
- SMILES： S=C(C1C=CC=CC=1C(F)(F)F)N
Computed Properties
- Exact Mass: 205.017
- Monoisotopic Mass: 205.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.1A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Density: 1.372
- Melting Point: 75-77℃
- Boiling Point: 260°C at 760 mmHg
- Flash Point: 111°C
- Refractive Index: 1.547
2-(Trifluoromethyl)thiobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098946-25g |
2-(Trifluoromethyl)benzothioamide |
886496-67-9 | 95% | 25g |
$565.29 | 2023-08-31 | |
| Fluorochem | 021350-250mg |
2-(Trifluoromethyl)thiobenzamide |
886496-67-9 | 98% | 250mg |
￡19.00 | 2022-02-28 | |
| Fluorochem | 021350-1g |
2-(Trifluoromethyl)thiobenzamide |
886496-67-9 | 98% | 1g |
￡30.00 | 2022-02-28 | |
| Fluorochem | 021350-5g |
2-(Trifluoromethyl)thiobenzamide |
886496-67-9 | 98% | 5g |
￡113.00 | 2022-02-28 | |
| abcr | AB154010-1 g |
2-Trifluoromethyl-thiobenzamide, 95%; . |
886496-67-9 | 95% | 1g |
€88.40 | 2022-09-01 | |
| abcr | AB154010-5 g |
2-Trifluoromethyl-thiobenzamide, 95%; . |
886496-67-9 | 95% | 5g |
€180.30 | 2022-09-01 | |
| TRC | T797353-50mg |
2-(Trifluoromethyl)thiobenzamide |
886496-67-9 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T797353-100mg |
2-(Trifluoromethyl)thiobenzamide |
886496-67-9 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T797353-500mg |
2-(Trifluoromethyl)thiobenzamide |
886496-67-9 | 500mg |
$ 115.00 | 2022-06-02 | ||
| Key Organics Ltd | AS-5416-1MG |
2-(trifluoromethyl)benzene-1-carbothioamide |
886496-67-9 | >90% | 1mg |
£37.00 | 2025-02-09 |
2-(Trifluoromethyl)thiobenzamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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